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Compound of Interest

Compound Name: Methylenecyclopropylpyruvate

Cat. No.: B1673607 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Methylenecyclopropylpyruvate was

publicly available at the time of this writing. The following guidance is synthesized from

information on structurally related compounds, including pyruvate derivatives and

cyclopropanes. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for disposal and handling procedures specific to your location and

facilities. All laboratory work should be preceded by a thorough risk assessment.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling Methylenecyclopropylpyruvate. The

procedural, step-by-step guidance directly addresses operational questions to ensure safe

laboratory practices.

Inferred Hazard Profile and Safety Summary
Based on related chemical structures, Methylenecyclopropylpyruvate is likely to be a

flammable liquid and may be harmful if swallowed or inhaled.[1] It may also cause skin and eye

irritation.[1] The cyclopropane group can impart strain and reactivity, while the pyruvate moiety

is a key biological molecule. The methylene group introduces unsaturation, which can also be a

site of reactivity. Given these potential hazards, all materials contaminated with

Methylenecyclopropylpyruvate should be managed as hazardous waste.
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The following table summarizes key quantitative data for compounds structurally related to

Methylenecyclopropylpyruvate. This data should be used as a guideline for safe handling

and storage.

Property Value Source Compound

Physical State Liquid
Assumed from similar

compounds

Boiling Point -33 °C to 105 °C
Cyclopropane, Methyl

Pyruvate[2]

Melting Point -128 °C to -78 °C
Cyclopropane, a related

compound[2]

Density ~0.8 - 1.8 kg/m ³
Methyl Pyruvate,

Cyclopropane[2]

Hazard Class (assumed)
Flammable Liquid, Acutely

Toxic

Based on similar

compounds[1]

Personal Protective Equipment (PPE)
Before initiating any procedures, all personnel must be equipped with the appropriate PPE to

prevent exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[1][4]

Body Protection: Wear a flame-retardant lab coat or antistatic protective clothing.[1][3]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[1][2] A NIOSH-approved respirator may be required if vapors or aerosols are

generated.[1]
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Adherence to these procedural steps is mandatory for the safe handling of

Methylenecyclopropylpyruvate.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name and appropriate

hazard warnings.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

direct sunlight.[2][5] The storage area should be designated for flammable liquids. Keep the

container tightly closed.[5]

Handling and Use
Ventilation: Always handle Methylenecyclopropylpyruvate in a certified chemical fume

hood to minimize inhalation exposure.[1]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.

Tools: Use only non-sparking tools.[1][5]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[6]

Spill Response
Small Spills:

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[1] Do not use combustible materials like sawdust.[1]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[1]

Large Spills:
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Evacuate the area immediately.

Contact your institution's EHS department.[1]

Disposal Plan
Improper disposal of chemical wastes is strictly prohibited.[7]

Waste Collection:

Collect waste Methylenecyclopropylpyruvate in a designated, properly labeled, and

sealed container.[3]

The container should be made of a material compatible with flammable organic

compounds.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

[3]

Labeling:

Clearly label the waste container with "Hazardous Waste,"

"Methylenecyclopropylpyruvate," and any other identifiers required by your institution.[3]

Storage of Waste:

Store the waste container in a designated, secure, and well-ventilated area, away from

general laboratory traffic, and with other flammable liquid waste.[3]

Disposal Request:

Contact your institution's EHS department to arrange for a hazardous waste pickup.[3]

Provide them with all necessary information about the waste, including its composition and

volume.

Visual Workflow Guides
Chemical Handling Workflow
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Start: Prepare for Handling

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Flame-Retardant Lab Coat

Step 1

Work in a Chemical Fume Hood

Step 2

Use Non-Sparking Tools

Step 3

Ground and Bond Containers

Step 4

Spill or Leak?

Step 5

Follow Spill Response Protocol

Yes

Continue with Experiment

No

End of Procedure

Collect Waste in Labeled Container

During/After Experiment

Click to download full resolution via product page

Caption: Workflow for handling Methylenecyclopropylpyruvate.
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Waste Disposal Workflow

Start: Waste Generation

Segregate Waste:
Methylenecyclopropylpyruvate

and contaminated materials

Use Designated, Compatible
Hazardous Waste Container

Label Container:
- 'Hazardous Waste'

- Chemical Name
- Hazard Symbols

Store in Designated
Flammable Waste Area

Arrange for Pickup by
EHS or Licensed Contractor

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Methylenecyclopropylpyruvate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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